Cas no 346694-73-3 (1-benzylpiperidin-3-one;hydrate;hydrochloride)

• Product Name: 1-benzylpiperidin-3-one;hydrate;hydrochloride
• CAS No: 346694-73-3
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD00150096
• CID: 1011563
• PubChem ID: 2760896
• Update Time: 2025-06-13

1-benzylpiperidin-3-one;hydrate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpiperidin-3-one hydrochloride hydrate
• 1-Benzyl-3-piperidone hydrochloride hydrate
• 1-benzylpiperidin-3-one,hydrate,hydrochloride
• 153117_ALDRICH
• 1-benzyl-3-piperidone hcl h2o
• 1-Benzyl-3-piperidone, HCl hydrate
• AC1MC3PT
• SureCN2346749
• 1-benzylpiperidin-3-one Hydrate Hydrochloride
• 1-benzyl-3-piperidone hydrochloride monohydrate
• AK105100
• XDAGZUGDGORLMZ-UHFFFAOYSA-N
• CB0050
• TRA0007381
• 1-Benzyl-3-piperidone HCl salt hydrate
• SY004988
• ST2415162
• AB0063852
• AB1000316
• 1-BENZYLPIPERIDIN-3-ONE HCL HYDRATE
• 1-BENZYL-3-PIPERIDON
• 1-benzylpiperidin-3-one;hydrate;hydrochloride
• CS-0156289
• SCHEMBL2346749
• 1-Benzyl-3-piperidone, hydrochloride hydrate
• n-benzylpiperidin-3-one hydrochloride hydrate
• NS00058618
• 1-Benzyl-3-piperidone hydrochloride hydrate, 95%
• 1-benzyl-3-piperidonehcl hydrate
• 1-benzyl-3-piperidone monohydrochloride hydrate
• 1-Benzyl-3-piperidonehydrochloridehydrate
• 1-(phenylmethyl)-3-piperidinone hydrochloride hydrate
• AKOS005259876
• DS-2667
• WNA69473
• AC-3202
• MFCD00150096
• SB43204
• 1-Benzyl-3-piperidone HCl hydrate
• N-benzyl-3-piperidone hydrochloride hydrate
• 1-benzyl-3-piperidone hydrate HCl
• 346694-73-3
• 1-benzyl-piperidin-3-one hydrochloride hydrate

• MDL： MFCD00150096
• Inchi： 1S/C12H15NO.ClH.H2O/c14-12-7-4-8-13(10-12)9-11-5-2-1-3-6-11;;/h1-3,5-6H,4,7-10H2;1H;1H2
• InChI Key： XDAGZUGDGORLMZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCN(CC2C=CC=CC=2)C1.O

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

1-benzylpiperidin-3-one;hydrate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD239339)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzylpiperidin-3-one;hydrate;hydrochloride

Introduction to 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride (CAS No. 346694-73-3)

1-Benzylpiperidin-3-one; Hydrate; Hydrochloride (CAS No. 346694-73-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylpiperidin-3-one hydrochloride monohydrate, is a derivative of piperidine, a six-membered heterocyclic amine with a benzyl substituent at the 1-position and a ketone group at the 3-position. The addition of a hydrate and hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various applications in drug discovery and development.

The chemical structure of 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride is characterized by its unique combination of aromatic and heterocyclic functionalities. The benzyl group provides aromatic stability and influences the compound's pharmacokinetic properties, while the piperidine ring contributes to its basicity and potential for forming hydrogen bonds. The ketone group at the 3-position adds reactivity and can participate in various chemical reactions, such as nucleophilic addition and condensation reactions.

In recent years, 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting central nervous system (CNS) disorders. Research has shown that derivatives of this compound can exhibit potent activity against various CNS targets, including receptors, enzymes, and ion channels. For example, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that certain derivatives of 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride exhibited high affinity for serotonin receptors, making them promising candidates for the treatment of depression and anxiety disorders.

Beyond CNS applications, 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters in 2021 reported that modified forms of this compound exhibited significant anti-inflammatory activity, suggesting potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, preliminary research has indicated that certain derivatives may have antiviral properties, which could be valuable in the development of new antiviral drugs.

The synthesis of 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride typically involves several steps, including the formation of the piperidine ring, introduction of the benzyl group, and subsequent functionalization to introduce the ketone group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of benzyl chloride with piperidine followed by oxidation to form the ketone. The final step involves hydration and conversion to the hydrochloride salt to enhance solubility and stability.

The physicochemical properties of 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride are crucial for its application in drug development. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound is soluble in water and various organic solvents, making it suitable for formulation into different dosage forms such as tablets, capsules, and injectable solutions.

In terms of safety and toxicity, studies have shown that 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive preclinical safety assessments are essential before advancing to clinical trials. These assessments typically include in vitro cytotoxicity studies, animal toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for human use.

The future prospects for 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride are promising. Ongoing research continues to explore its potential as a lead compound for developing new drugs targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with several compounds derived from this scaffold currently undergoing preclinical and early-stage clinical trials.

In conclusion, 1-Benzylpiperidin-3-one; Hydrate; Hydrochloride (CAS No. 346694-73-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development across multiple therapeutic areas. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing new treatments for unmet medical needs.